molecular formula C12H13F2NO B6191835 4-(3,3-difluorocyclobutyl)-N-methylbenzamide CAS No. 2680543-26-2

4-(3,3-difluorocyclobutyl)-N-methylbenzamide

Cat. No. B6191835
CAS RN: 2680543-26-2
M. Wt: 225.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,3-Difluorocyclobutyl)-N-methylbenzamide (DFMA) is an organofluorine compound that has been recently developed in the field of medicinal chemistry. It is a highly versatile compound with a wide range of applications in scientific research. It has been found to be an effective inhibitor of various enzymes and has been used in a variety of biochemical and physiological studies. DFMA has also been studied for its potential therapeutic applications.

Scientific Research Applications

4-(3,3-difluorocyclobutyl)-N-methylbenzamide has been studied for its potential use in a variety of scientific research applications. It has been found to be an effective inhibitor of various enzymes such as cytochrome P450 and histone deacetylases. It has also been used in studies of protein-protein interactions and gene expression. This compound has also been studied for its potential use in drug discovery and development.

Mechanism of Action

The mechanism of action of 4-(3,3-difluorocyclobutyl)-N-methylbenzamide is not yet fully understood. However, it is believed to act as an inhibitor of enzymes by binding to the active site of the enzyme and blocking the catalytic activity. It is also believed to act as an agonist of certain receptors, which could explain its potential therapeutic applications.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, including cytochrome P450 and histone deacetylases. It has also been found to modulate gene expression, protein-protein interactions, and cell signaling pathways. In addition, this compound has been found to have anti-inflammatory, analgesic, and anti-tumor effects.

Advantages and Limitations for Lab Experiments

4-(3,3-difluorocyclobutyl)-N-methylbenzamide has a number of advantages for lab experiments. It is a highly versatile compound with a wide range of applications in scientific research. It is also relatively easy to synthesize and has a relatively low cost. However, this compound also has some limitations for lab experiments. It is not yet fully understood how it works and its effects on humans are not fully known.

Future Directions

The potential applications of 4-(3,3-difluorocyclobutyl)-N-methylbenzamide are still being explored. Some potential future directions include the development of new therapeutic agents, the use of this compound to modulate gene expression, and the use of this compound in drug discovery and development. In addition, further studies are needed to better understand the mechanism of action of this compound and its effects on humans.

Synthesis Methods

4-(3,3-difluorocyclobutyl)-N-methylbenzamide is synthesized through a multi-step process that involves the reaction of 3,3-difluorocyclobutyl bromide with N-methylbenzamide. The reaction is conducted in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction is then followed by a series of purification steps to obtain the pure product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3,3-difluorocyclobutyl)-N-methylbenzamide involves the reaction of N-methyl-4-aminobenzamide with 3,3-difluorocyclobutanecarboxylic acid chloride in the presence of a base to form the target compound.", "Starting Materials": [ "N-methyl-4-aminobenzamide", "3,3-difluorocyclobutanecarboxylic acid chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: N-methyl-4-aminobenzamide is dissolved in a suitable solvent (e.g. dichloromethane) and cooled to 0°C.", "Step 2: 3,3-difluorocyclobutanecarboxylic acid chloride is added dropwise to the reaction mixture while maintaining the temperature at 0°C.", "Step 3: The reaction mixture is stirred at 0°C for 1 hour.", "Step 4: A base (e.g. triethylamine) is added to the reaction mixture to neutralize the hydrogen chloride generated during the reaction.", "Step 5: The reaction mixture is stirred at room temperature for an additional 2 hours.", "Step 6: The solvent is evaporated under reduced pressure and the crude product is purified by column chromatography to obtain the target compound." ] }

CAS RN

2680543-26-2

Molecular Formula

C12H13F2NO

Molecular Weight

225.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.